![molecular formula C22H18O5 B1498703 3-Benzyloxycarbonyl-4-benzyloxy-benzoic acid CAS No. 433736-14-2](/img/structure/B1498703.png)
3-Benzyloxycarbonyl-4-benzyloxy-benzoic acid
Description
3-Benzyloxycarbonyl-4-benzyloxy-benzoic acid, also known by its chemical formula C22H18O5 , is a compound with a molecular weight of approximately 362.38 Da . It belongs to the class of benzoic acid derivatives and features benzyl and benzyloxy functional groups.
Synthesis Analysis
The synthesis of this compound involves the esterification of 4-(benzyloxy)-3-(phenylmethyl)benzoic acid. The benzyloxy group is introduced through a reaction with benzyl alcohol, leading to the formation of the benzyloxycarbonyl (Cbz) protecting group. The overall synthetic route may vary, but it typically includes steps such as esterification, protection, and deprotection .
Molecular Structure Analysis
The molecular structure of 3-Benzyloxycarbonyl-4-benzyloxy-benzoic acid consists of a benzene ring with a carboxylic acid group (COOH) and a benzyloxy group (C6H5OCH2) attached. The benzyloxycarbonyl moiety serves as a protecting group for the carboxylic acid functionality. The compound’s 3D structure can be visualized using computational tools .
Chemical Reactions Analysis
3-Benzyloxycarbonyl-4-benzyloxy-benzoic acid can participate in various chemical reactions, including hydrolysis, esterification, and deprotection. For instance, removal of the benzyloxycarbonyl group can be achieved under acidic conditions, yielding the parent 4-(benzyloxy)-3-(phenylmethyl)benzoic acid .
properties
IUPAC Name |
4-phenylmethoxy-3-phenylmethoxycarbonylbenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18O5/c23-21(24)18-11-12-20(26-14-16-7-3-1-4-8-16)19(13-18)22(25)27-15-17-9-5-2-6-10-17/h1-13H,14-15H2,(H,23,24) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LACCVDSVCGXPEB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2)C(=O)O)C(=O)OCC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20654145 | |
Record name | 4-(Benzyloxy)-3-[(benzyloxy)carbonyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20654145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
362.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Benzyloxycarbonyl-4-benzyloxy-benzoic acid | |
CAS RN |
433736-14-2 | |
Record name | 4-(Benzyloxy)-3-[(benzyloxy)carbonyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20654145 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.